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Compound of Interest

Compound Name: 4-Pyridinesulfonic acid, 1-oxide

Cat. No.: B184006 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of elemental analysis and other analytical

techniques for the characterization of 4-pyridinesulfonic acid 1-oxide. The data presented

herein is intended to support researchers in selecting the most appropriate methods for quality

control and structural elucidation of this compound.

Overview of Analytical Techniques
The primary method for determining the elemental composition of a pure organic compound

like 4-pyridinesulfonic acid 1-oxide is combustion analysis. This technique provides the

percentage of carbon (C), hydrogen (H), nitrogen (N), and sulfur (S) in the sample. In addition

to elemental analysis, several spectroscopic methods can be employed to confirm the

compound's identity and purity. These include:

Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the

chemical environment of hydrogen (¹H NMR) and carbon (¹³C NMR) atoms within the

molecule.

Fourier-Transform Infrared (FTIR) Spectroscopy: Identifies the functional groups present in

the molecule by measuring the absorption of infrared radiation.

Mass Spectrometry (MS): Determines the molecular weight of the compound and can

provide information about its fragmentation pattern, aiding in structural confirmation.
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Elemental Analysis: Theoretical vs. Experimental
Data
The molecular formula for 4-pyridinesulfonic acid 1-oxide is C₅H₅NO₄S, with a molecular weight

of 175.16 g/mol . The theoretical elemental composition has been calculated based on this

formula. While specific experimental data for 4-pyridinesulfonic acid 1-oxide is not readily

available in the searched literature, the expected experimental values from combustion

analysis should closely align with the theoretical percentages, typically within a ±0.4% deviation

for a pure sample.

Element Theoretical Percentage (%)
Expected Experimental
Range (%)

Carbon (C) 34.28 33.88 - 34.68

Hydrogen (H) 2.88 2.48 - 3.28

Nitrogen (N) 7.99 7.59 - 8.39

Sulfur (S) 18.30 17.90 - 18.70

Oxygen (O) (by difference) 36.55 -

Experimental Protocols
Combustion Analysis for C, H, N, and S
Combustion analysis is a robust and widely used technique for determining the elemental

composition of organic compounds.

Methodology:

Sample Preparation: A small, accurately weighed amount of the dried 4-pyridinesulfonic acid

1-oxide sample (typically 1-3 mg) is placed in a tin or silver capsule.

Combustion: The sample is combusted in a high-temperature furnace (around 900-1000 °C)

in a stream of pure oxygen. This process converts carbon to carbon dioxide (CO₂), hydrogen

to water (H₂O), nitrogen to nitrogen gas (N₂) and nitrogen oxides (NOx), and sulfur to sulfur

dioxide (SO₂).
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Reduction and Separation: The combustion gases are passed through a reduction chamber

containing copper to convert nitrogen oxides to nitrogen gas. The mixture of gases (CO₂,

H₂O, N₂, SO₂) is then separated using a chromatographic column.

Detection: A thermal conductivity detector (TCD) is used to quantify the individual

components of the gas mixture. The detector measures the change in thermal conductivity of

the carrier gas (usually helium) as each component elutes from the column.

Calculation: The instrument's software calculates the percentage of each element based on

the detector's response and the initial sample weight.

Sample Preparation Instrumental Analysis Data Processing
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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